4-Phenylmethoxycarbonyl-1,4-thiazepane-6-carboxylic acid
Description
4-Phenylmethoxycarbonyl-1,4-thiazepane-6-carboxylic acid is a chemical compound with an intriguing structure. It belongs to the class of thiazepane-containing thiodepsipeptides . These molecules are often derived from natural sources, such as marine actinomycetes, and exhibit diverse biological activities .
Molecular Structure Analysis
The molecular structure of 4-Phenylmethoxycarbonyl-1,4-thiazepane-6-carboxylic acid is captivating. It comprises two rare seven-membered 1,4-thiazepane rings . These rings contribute to its unique properties and potential biological activity. The absolute configuration has been determined through X-ray diffraction studies .
Future Directions
properties
IUPAC Name |
4-phenylmethoxycarbonyl-1,4-thiazepane-6-carboxylic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H17NO4S/c16-13(17)12-8-15(6-7-20-10-12)14(18)19-9-11-4-2-1-3-5-11/h1-5,12H,6-10H2,(H,16,17) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NARMRINWVPBCCO-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CSCC(CN1C(=O)OCC2=CC=CC=C2)C(=O)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H17NO4S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
295.36 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Phenylmethoxycarbonyl-1,4-thiazepane-6-carboxylic acid | |
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